N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide

• Molecular Formula: C28H28N4O3
• Molecular Weight: 468.5 g/mol
• IUPAC Name: N,N-diethyl-2-[3-(4-methylphenyl)-2//',4-dioxospiro[1H-quinazoline-2,3//'-indole]-1//'-yl]acetamide
• InChI: InChI=1S/C28H28N4O3/c1-4-30(5-2)25(33)18-31-24-13-9-7-11-22(24)28(27(31)35)29-23-12-8-6-10-21(23)26(34)32(28)20-16-14-19(3)15-17-20/h6-17,29H,4-5,18H2,1-3H3
• InChI Key: NJRVHMAOIQIWPE-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)CN1C2=CC=CC=C2C3(C1=O)NC4=CC=CC=C4C(=O)N3C5=CC=C(C=C5)C

Description

N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide, also known as SPQ, is a chemical compound with potential applications in scientific research.

Mechanism of Action

N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide acts as an antagonist of the α7 nAChR by binding to the receptor and preventing the binding of acetylcholine, the endogenous ligand. This leads to a decrease in the activity of the receptor and a reduction in the downstream signaling pathways that are involved in neurological processes.
Biochemical and Physiological Effects:
N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia by blocking the α7 nAChR. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide in lab experiments is its selectivity for the α7 nAChR, which allows for more specific and targeted studies of this receptor. However, one limitation is that N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide has a relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide. One area of interest is the development of new drugs that target the α7 nAChR for the treatment of neurological disorders. Another area of interest is the study of the role of α7 nAChR in other physiological processes, such as inflammation and immunity. Finally, there is potential for the development of new synthetic methods for the production of N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide and related compounds.

Synthesis Methods

N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide can be synthesized through a multi-step process involving the reaction of various organic compounds. The first step involves the reaction of 4-methylbenzaldehyde with ethyl acetoacetate to form 4-methyl-3-phenylbut-2-en-1-one. This intermediate is then reacted with aniline to form 4-methyl-3-phenyl-1,2-dihydropyridine-2,6-dione. The final step involves the reaction of this intermediate with diethylamine and acetic anhydride to form N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide.

Scientific Research Applications

N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a potent and selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is involved in various neurological processes such as learning, memory, and attention. N,N-diethyl-2-[3'-(4-methylphenyl)-2,4'(1'H)-dioxo-2,2',3,3'-tetrahydrospiro(1H-indole-3,2'-quinazoline)-1-yl]acetamide can be used to study the role of α7 nAChR in these processes and to develop new treatments for neurological disorders.